5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-ol

• IUPAC Name: 5,6,7,8-tetrahydro-2H-pyrido[3,4-c]pyridazin-3-one
• InChI: InChI=1S/C7H9N3O/c11-7-3-5-1-2-8-4-6(5)9-10-7/h3,8H,1-2,4H2,(H,10,11)
• InChI Key: ZSYBGJJLEBFLDW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=NNC(=O)C=C21
• Molecular Formula: C7H9N3O
• DSSTOX Substance ID: DTXSID401229532
• Molecular Weight: 151.17 g/mol
• CAS RN: 1341035-09-3

Description

5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-ol (5H-PP) is a heterocyclic compound that belongs to the pyrido[3,4-c]pyridazin-3-ol family of compounds. It is an important intermediate in the synthesis of various organic compounds and pharmaceuticals. 5H-PP has been extensively studied for its potential applications in various fields, such as organic synthesis, drug discovery, and biochemistry.

Mechanism of Action

The mechanism of action of 5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-ol is not fully understood. However, it is thought to involve the formation of an intermediate compound, which is then converted into the desired product by a series of chemical reactions. The intermediate compound is thought to be formed by the reaction of pyridine and formaldehyde, followed by oxidation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have antioxidant, anti-inflammatory, and anti-cancer activities in cell culture studies. In addition, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and pancreatic cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-ol in laboratory experiments include its low cost, ease of synthesis, and wide availability. In addition, this compound is a relatively stable compound, which makes it suitable for long-term storage. However, there are some limitations to using this compound in laboratory experiments. For example, it is a strong oxidizing agent and can be toxic in high concentrations. Therefore, it should be handled with care and used in appropriate concentrations.

Future Directions

There are several potential future directions for the use of 5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-ol. These include further research into its potential applications in the synthesis of pharmaceuticals and other organic compounds, as well as its biochemical and physiological effects. In addition, further research into its mechanism of action and its potential toxicity in high concentrations is needed. Finally, further research into its potential use as an antioxidant and anti-inflammatory agent is also warranted.

Synthesis Methods

5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-ol can be synthesized via a variety of methods, including the direct reaction of pyridine and formaldehyde, the reaction of pyridine and formaldehyde followed by oxidation, the reaction of pyridine and ethylene glycol, and the reaction of pyridine and ethylene glycol followed by oxidation. The direct reaction of pyridine and formaldehyde is the most common and efficient method for the synthesis of this compound.

Scientific Research Applications

5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-ol has been widely used in various areas of scientific research. It has been used as a starting material in the synthesis of other heterocyclic compounds, such as indole and quinoline derivatives. It has also been used as a building block for the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and anti-cancer agents. In addition, this compound has been used as a catalyst for the synthesis of various organic compounds, such as alkaloids, flavonoids, and terpenoids.